1-(2,2-Difluorocyclopropyl)-1H-pyrazol-4-amine
Description
1-(2,2-Difluorocyclopropyl)-1H-pyrazol-4-amine, also known as DPCA, is a chemical compound that has gained attention in scientific research due to its potential use in drug development. This compound belongs to the pyrazole family, which is known for its diverse biological activities. DPCA has been found to exhibit promising properties as a therapeutic agent for various diseases.
Scientific Research Applications
- Antitumor Activity DFP-10917 belongs to the group of pyrazol-3-amine derivatives. These compounds have demonstrated potential as antitumor agents. Researchers have investigated their effects on cancer cells, including their ability to inhibit cell growth, induce apoptosis, and interfere with tumor progression.
- Scientists have synthesized and studied DFP-10917 to understand its interactions with biological targets. Its unique cyclopropane ring structure makes it an interesting candidate for drug development. Researchers explore its binding affinity to specific proteins, enzymes, or receptors, aiming to design novel therapeutic agents .
- DFP-10917 contains two fluorine atoms, which are valuable in organic synthesis. Fluorinated compounds often exhibit enhanced bioavailability, metabolic stability, and lipophilicity. Researchers use DFP-10917 as a building block to create more complex molecules for drug discovery .
- The 2,2-difluorocyclopropanecarboxylic acid derivative (such as DFP-10917 ) is employed in Friedel-Crafts reactions . Specifically, it reacts with various arenes to prepare aryl 2,2-difluorocyclopropyl ketones . These ketones can serve as intermediates in the synthesis of pharmaceuticals and agrochemicals .
- Researchers utilize DFP-10917 as a fluorine-containing reference compound in nuclear magnetic resonance (NMR) spectroscopy. Its well-defined chemical shift provides a valuable reference point for analyzing other fluorinated compounds in complex mixtures .
Chemical Biology and Medicinal Chemistry
Fluorine-Containing Building Blocks
Friedel-Crafts Reactions
Fluorine NMR Spectroscopy
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
1-(2,2-difluorocyclopropyl)pyrazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7F2N3/c7-6(8)1-5(6)11-3-4(9)2-10-11/h2-3,5H,1,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHLZMATYLDITGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1(F)F)N2C=C(C=N2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7F2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,2-Difluorocyclopropyl)-1H-pyrazol-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(3-chlorophenyl)-2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylacetamide](/img/structure/B2662699.png)
![Tert-butyl 2-amino-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate](/img/structure/B2662709.png)
![2-(1,3-dioxoisoindolin-2-yl)-N-(4H-thiochromeno[4,3-d]thiazol-2-yl)acetamide](/img/structure/B2662712.png)
![1-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-2-methylpropan-1-one](/img/structure/B2662715.png)
![2-[[2-[2-(butylamino)-2-oxoethyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl]sulfanyl]-N-(4-chlorophenyl)butanamide](/img/structure/B2662717.png)
![1-methyl-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-1H-pyrazole-3-carboxamide](/img/structure/B2662718.png)
![2-{[4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,3-dichlorophenyl)acetamide](/img/structure/B2662720.png)
